Cas no 83134-97-8 (1,3,4-HEXANETRIOL)

• Product Name: 1,3,4-HEXANETRIOL
• CAS No: 83134-97-8
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 3182384
• PubChem ID: 13023573
• Update Time: 2025-04-21

1,3,4-HEXANETRIOL Chemical and Physical Properties

Names and Identifiers

• 1,3,4-HEXANETRIOL
• 862-359-7
• DTXSID301347660
• EN300-7630632
• Hexane-1,3,4-triol
• SCHEMBL395052
• 83134-97-8

• Inchi： 1S/C6H14O3/c1-2-5(8)6(9)3-4-7/h5-9H,2-4H2,1H3
• InChI Key： KJPYHRLBRSHUOV-UHFFFAOYSA-N
• SMILES： OC(CCO)C(CC)O

Computed Properties

• Exact Mass: 134.094294304g/mol
• Monoisotopic Mass: 134.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 65.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols